Cas no 1246685-10-8 (2-(4-bromo-2-chlorophenyl)propanal)

• Product Name: 2-(4-bromo-2-chlorophenyl)propanal
• CAS No: 1246685-10-8
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 6278897
• PubChem ID: 82780306
• Update Time: 2025-05-21

2-(4-bromo-2-chlorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-chlorophenyl)propanal
• AKOS021098592
• EN300-1896220
• QYCYRGFWVUHDFI-UHFFFAOYSA-N
• 2-(4-bromo-2-chloro-phenyl)-propionaldehyde
• SCHEMBL473977
• 1246685-10-8

• Inchi： 1S/C9H8BrClO/c1-6(5-12)8-3-2-7(10)4-9(8)11/h2-6H,1H3
• InChI Key： QYCYRGFWVUHDFI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)C(C=O)C

Computed Properties

• Exact Mass: 245.94471g/mol
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-(4-bromo-2-chlorophenyl)propanal

Introduction to 2-(4-bromo-2-chlorophenyl)propanal (CAS No. 1246685-10-8)

2-(4-bromo-2-chlorophenyl)propanal, also known by its CAS number 1246685-10-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by a propanal functional group attached to a substituted phenyl ring, which imparts specific chemical and physical properties that make it valuable for research and development.

The molecular formula of 2-(4-bromo-2-chlorophenyl)propanal is C₉H₈BrClO, and its molecular weight is approximately 237.51 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around -30°C, and the boiling point is approximately 170°C at 760 mmHg.

In the realm of medicinal chemistry, 2-(4-bromo-2-chlorophenyl)propanal has been explored for its potential as a building block in the synthesis of more complex molecules with therapeutic properties. Recent studies have shown that this compound can serve as an intermediate in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 2-(4-bromo-2-chlorophenyl)propanal as a key intermediate in the synthesis of a series of small molecules that exhibited potent anti-cancer activity against multiple cancer cell lines.

Beyond its applications in drug discovery, 2-(4-bromo-2-chlorophenyl)propanal has also found utility in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials with specific optical and electronic characteristics. A notable example is its use in the synthesis of conjugated polymers for organic photovoltaic (OPV) devices. Research published in Advanced Materials in 2020 demonstrated that polymers derived from 2-(4-bromo-2-chlorophenyl)propanal exhibited high photovoltaic efficiency and stability, making them promising candidates for next-generation solar cells.

The synthesis of 2-(4-bromo-2-chlorophenyl)propanal typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the bromination and chlorination of a substituted phenyl ring followed by the introduction of the propanal functional group through alkylation or condensation reactions. The choice of synthetic pathway depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety and handling, while 2-(4-bromo-2-chlorophenyl)propanal is not classified as a hazardous substance under current regulations, it is important to handle it with care due to its reactivity and potential for skin and eye irritation. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible substances.

The environmental impact of 2-(4-bromo-2-chlorophenyl)propanal is another important consideration. While there is limited data available on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal and minimize any potential release into the environment. This includes proper containment during storage and transport, as well as adherence to local environmental regulations.

In conclusion, 2-(4-bromo-2-chlorophenyl)propanal (CAS No. 1246685-10-8) is a versatile compound with significant potential applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, it is likely that this compound will play an increasingly important role in advancing various scientific fields.